Cas no 185376-41-4 (Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI))

Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) structure
185376-41-4 structure
Product Name:Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
CAS No:185376-41-4
MF:C8H16N2O3
MW:188.224242210388
CID:114534
Update Time:2024-01-24

Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
    • Carbamic acid, (3-methylbutyl)nitroso-, ethyl ester (9CI)
    • Inchi: 1S/C8H16N2O3/c1-4-13-8(11)10(9-12)6-5-7(2)3/h7H,4-6H2,1-3H3
    • InChI Key: DYNRPSAXQIJKOR-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)N(CCC(C)C)N=O

Computed Properties

  • Exact Mass: 188.11618
  • Monoisotopic Mass: 188.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 221.7±23.0 °C(Predicted)
  • PSA: 58.97
  • pka: -2.75±0.70(Predicted)

Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.